Cas no 1393563-08-0 (2-(3-bromo-5-nitrophenyl)ethan-1-amine)

• Product Name: 2-(3-bromo-5-nitrophenyl)ethan-1-amine
• CAS No: 1393563-08-0
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 5981917
• PubChem ID: 72215057
• Update Time: 2025-05-19

2-(3-bromo-5-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-bromo-5-nitro-
• 2-(3-bromo-5-nitrophenyl)ethan-1-amine
• AB78205
• 1393563-08-0
• EN300-1911983
• 2-(3-BROMO-5-NITROPHENYL)ETHANAMINE

• Inchi： 1S/C8H9BrN2O2/c9-7-3-6(1-2-10)4-8(5-7)11(12)13/h3-5H,1-2,10H2
• InChI Key： BASJBMXZJATUBU-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC([N+]([O-])=O)=CC(Br)=C1

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.591±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±27.0 °C(Predicted)
• pka: 9.14±0.10(Predicted)

Additional information on 2-(3-bromo-5-nitrophenyl)ethan-1-amine

Comprehensive Overview of 2-(3-bromo-5-nitrophenyl)ethan-1-amine (CAS No. 1393563-08-0)

2-(3-bromo-5-nitrophenyl)ethan-1-amine (CAS No. 1393563-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it valuable for applications in drug discovery, material science, and specialty chemicals. Researchers are particularly interested in its potential to act as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has placed compounds like 2-(3-bromo-5-nitrophenyl)ethan-1-amine in the spotlight. With the rise of precision medicine and targeted drug delivery systems, the need for structurally diverse intermediates has never been higher. This compound’s ability to undergo further functionalization, such as cross-coupling reactions or reductive amination, makes it a sought-after reagent in modern synthetic chemistry. Additionally, its relevance in structure-activity relationship (SAR) studies underscores its importance in optimizing drug candidates.

From an environmental and sustainability perspective, the synthesis and application of 2-(3-bromo-5-nitrophenyl)ethan-1-amine align with the principles of green chemistry. Researchers are exploring eco-friendly catalytic methods to produce such intermediates with minimal waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. The compound’s stability under various conditions also makes it a reliable choice for large-scale production, further enhancing its commercial viability.

In the context of analytical chemistry, 2-(3-bromo-5-nitrophenyl)ethan-1-amine is often analyzed using advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound’s purity and structural integrity, which are critical for its downstream applications. The availability of detailed spectroscopic data and synthetic protocols for this compound has facilitated its adoption in academic and industrial laboratories worldwide.

The compound’s role in material science is another area of interest. Its aromatic nitro and bromo groups make it a candidate for designing organic electronic materials and photoactive compounds. With the increasing focus on organic photovoltaics and light-emitting diodes (OLEDs), researchers are investigating how such intermediates can contribute to the development of next-generation materials. This intersection of chemistry and materials science highlights the compound’s multidisciplinary relevance.

For those searching for CAS No. 1393563-08-0 suppliers or synthetic routes for 2-(3-bromo-5-nitrophenyl)ethan-1-amine, it’s essential to consider factors like batch-to-batch consistency and regulatory compliance. Reputable suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure transparency and safety. The compound’s shelf life and storage conditions (e.g., protection from light and moisture) are also critical for maintaining its quality over time.

In summary, 2-(3-bromo-5-nitrophenyl)ethan-1-amine (CAS No. 1393563-08-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural versatility, combined with the growing emphasis on sustainable chemistry and advanced material design, ensures its continued relevance in scientific research. As the demand for specialty chemicals rises, this compound will likely remain a key player in the development of innovative solutions across multiple industries.